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Compound of Interest |

Compound Name: (R)-Aminoglutethimide
CAS No.: 55511-44-9
Cat. No.: B1669787
- 7

Executive Summary: The "Invisible" Hazard

While many researchers treat (R)-Aminoglutethimide similarly to general organic reagents, its
biological activity as a potent aromatase inhibitor demands a higher tier of waste management.
Unlike common solvents or buffers, this compound acts as an endocrine disruptor. Improper
disposal (e.g., drain pouring or general trash) can lead to bioactive contamination in municipal
water systems, which standard treatment plants are not designed to filter.

Critical Directive: All waste streams containing (R)-Aminoglutethimide must be classified as
Non-RCRA Hazardous Pharmaceutical Waste (at minimum) and routed for high-temperature
incineration.

Compound Identity & Hazard Profile

Effective disposal begins with accurate identification. The (R)-enantiomer is the
pharmacologically active form responsible for aromatase inhibition, making it more biologically
potent than the racemate.
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Parameter

Specification

Chemical Name

(R)-(+)-Aminoglutethimide

CAS Number (R-Isomer)

55511-44-9 (Note: Racemate is 125-84-8)

Molecular Formula

C13H16N202

Physical State

White to creamy white crystalline powder

Solubility

Soluble in Methanol, DMSO; Slightly soluble in

water

Key Hazards (GHS)

H360F (May damage fertility), H302 (Harmful if
swallowed), H319 (Eye Irritation)

RCRA Status

Not P-listed or U-listed.[1][2][3] Classified as
"Characteristic" or "State-Regulated" waste

depending on jurisdiction.

Operational Disposal Protocol

This protocol ensures "Cradle-to-Grave" compliance. The objective is total destruction of the

steroidogenesis-inhibiting pharmacophore via incineration.

Waste Segregation Logic

Do not mix this compound with oxidizers or strong acids in the waste stream, as this can

generate hazardous byproducts before incineration.
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Waste Generation Source

Determine Waste Type

Solutions Needles/Glass

Dry Items

Solid Waste

(Powder, contaminated gloves, wipes) (Mother liquors, HPLC effluent) (Needles, broken vials)

Liquid Waste Sharps/Glass

Segregated Bottle

Black Bin / RCRA Container Red Sharps Container
Label: 'Hazardous Pharmaceutical Waste' (Must be flagged for Incineration)

Final Disposal: High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating (R)-Aminoglutethimide waste streams. Note that

"Black Bin" is the industry standard for hazardous pharmaceutical waste.

Step-by-Step Disposal Procedures
A. Solid Waste (Powder & Contaminated Debris)

o Collection: Place all weigh boats, contaminated gloves, and paper towels into a sealable

polyethylene bag (minimum 2 mil thickness).

o Labeling: Label the bag clearly: "Contains (R)-Aminoglutethimide — Reproductive Toxin."

o Disposal: Transfer the sealed bag into the laboratory's designated Hazardous

Pharmaceutical Waste Container (often a black or blue drum, distinct from biohazard red

bags).
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B. Liquid Waste (Stock Solutions & HPLC Effluent)

o Container: Use a compatible HDPE or glass container.

o Compatibility: Ensure the liquid waste container does not contain strong oxidizers (e.g., Nitric
Acid) to prevent exothermic reactions.

e Labeling: Attach a hazardous waste tag listing constituents and percentages (e.g., "Methanol
90%, (R)-Aminoglutethimide <1%").

e Prohibition:NEVER pour down the sink. The compound is stable in water and will pass
through municipal filtration.

C. Empty Containers (Vials)

o P-List Exemption? Since (R)-Aminoglutethimide is not P-listed (acutely hazardous), triple-
rinsing is technically sufficient to render the vial "RCRA empty."

o Best Practice: However, due to the reproductive toxicity, treat empty vials as hazardous
waste. Do not attempt to wash and reuse. Discard the entire vial into the hazardous waste or
sharps container.

Spill Management & Decontamination

Accidental release of the powder poses an inhalation risk. The (R)-isomer's potency means
even small dust amounts can be biologically significant.

Deactivation Chemistry

While incineration is for final disposal, surface decontamination requires chemical oxidation.
e Agent: 10% Sodium Hypochlorite (Fresh Bleach Solution).

¢ Mechanism: Oxidative cleavage of the aminophenyl group and the glutarimide ring,
rendering the molecule pharmacologically inactive.

Spill Response Workflow
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2. DON PPE
Double nitrile gloves, N95/P100 mask,
Goggles, Lab Coat

3. CONTAIN
Cover with damp paper towels
(Prevents dust)

5. DECONTAMINATE
Wipe surface with 10% Bleach
Wait 10 mins -> Water Rinse

1. ALERT & EVACUATE
Notify nearby personnel

4. CLEANUP
Scoop material -> Bio/Chem Bag

6. REPORT
Log incident with EHS

Click to download full resolution via product page

Figure 2: Immediate response protocol for (R)-Aminoglutethimide spills.

Regulatory Compliance & Documentation
Why isn't it RCRA Listed?

The EPA's P and U lists (40 CFR 261.[4][5]33) were established decades ago and do not
include many modern or specific enantiomeric drugs. However, under the General Duty Clause,
laboratories are required to recognize known hazards.

o Waste Code Assignment: If your institution requires a code for the manifest, use "Non-RCRA
Regulated Hazardous Waste" or the state-specific code for pharmaceutical waste (e.g.,
California's Code 352).

o Manifest Description: "Waste Toxic Solids, Organic, n.o.s. (Aminoglutethimide)."[2][3][4][6][7]
[BIOI[10][11][12][13]

Verification Checklist
SDS Access: Is the Safety Data Sheet for CAS 55511-44-9 available to all staff?

Training: Have users been briefed on the reproductive hazards?
Contractor: Does your waste hauler confirm incineration (not landfill) for this stream?

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aminoglutethimide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669787#r-aminoglutethimide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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